2-[(4-bromo-1,5-dimethyl-1H-pyrazol-3-yl)carbonyl]octahydropyrrolo[1,2-a]pyrazine

• Molecular Formula: C13H19BrN4O
• Molecular Weight: 327.22 g/mol
• IUPAC Name: 3,4,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazin-2-yl-(4-bromo-1,5-dimethylpyrazol-3-yl)methanone
• InChI: InChI=1S/C13H19BrN4O/c1-9-11(14)12(15-16(9)2)13(19)18-7-6-17-5-3-4-10(17)8-18/h10H,3-8H2,1-2H3
• InChI Key: MDMKHJCATUUBKH-UHFFFAOYSA-N
• SMILES: CC1=C(C(=NN1C)C(=O)N2CCN3CCCC3C2)Br

Description

2-[(4-bromo-1,5-dimethyl-1H-pyrazol-3-yl)carbonyl]octahydropyrrolo[1,2-a]pyrazine is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-[(4-bromo-1,5-dimethyl-1H-pyrazol-3-yl)carbonyl]octahydropyrrolo[1,2-a]pyrazine is not fully understood. However, it is believed to inhibit the activity of certain enzymes and proteins that are essential for the growth and survival of cancer cells and microorganisms. It is also believed to scavenge free radicals and prevent oxidative damage to cells and tissues.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells. It has also been shown to inhibit the growth of various bacteria and fungi. Furthermore, it has been shown to scavenge free radicals and prevent oxidative damage to cells and tissues.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(4-bromo-1,5-dimethyl-1H-pyrazol-3-yl)carbonyl]octahydropyrrolo[1,2-a]pyrazine in lab experiments include its potential as a potent anticancer and antimicrobial agent and its ability to scavenge free radicals. However, its limitations include its limited solubility in water and its potential toxicity to normal cells and tissues.

Future Directions

There are several future directions for research on 2-[(4-bromo-1,5-dimethyl-1H-pyrazol-3-yl)carbonyl]octahydropyrrolo[1,2-a]pyrazine. One direction is to study its potential as a novel chemotherapeutic agent for the treatment of various types of cancer. Another direction is to study its potential as a novel antimicrobial agent for the treatment of various bacterial and fungal infections. Furthermore, future research could focus on identifying the exact mechanism of action of this compound and its potential applications in other fields such as neuroprotection and anti-inflammatory therapy.
Conclusion:
In conclusion, this compound is a chemical compound that has potential applications in various fields of scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and its applications in various fields.

Synthesis Methods

The synthesis of 2-[(4-bromo-1,5-dimethyl-1H-pyrazol-3-yl)carbonyl]octahydropyrrolo[1,2-a]pyrazine involves the reaction of 4-bromo-1,5-dimethyl-1H-pyrazole-3-carboxylic acid with octahydropyrrolo[1,2-a]pyrazine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction is carried out in a suitable solvent such as dichloromethane or dimethylformamide (DMF) at room temperature under an inert atmosphere.

Scientific Research Applications

2-[(4-bromo-1,5-dimethyl-1H-pyrazol-3-yl)carbonyl]octahydropyrrolo[1,2-a]pyrazine has shown potential applications in various fields of scientific research. It has been studied as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. It has also been studied as a potential antimicrobial agent due to its ability to inhibit the growth of various bacteria and fungi. Furthermore, it has been studied as a potential antioxidant agent due to its ability to scavenge free radicals.